Cas no 2229562-26-7 (tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229562-26-7
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6352569
• PubChem ID: 165639868
• Update Time: 2025-06-08

tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229562-26-7
• EN300-1903741

• Inchi： 1S/C15H22N2O4/c1-14(2,3)21-13(19)17(5)15(4,10-18)12-11(20-6)8-7-9-16-12/h7-10H,1-6H3
• InChI Key： FFWYWUGUASCMNB-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C(=CC=CN=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2229562-26-7)

The compound tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2229562-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a methoxypyridine moiety and a tert-butyl carbamate group, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of selective kinase inhibitors. The research demonstrated that derivatives of tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate exhibited potent inhibitory activity against a range of kinases, with notable selectivity for certain isoforms. These findings suggest potential applications in the treatment of cancers and autoimmune diseases, where kinase dysregulation plays a critical role.

Another area of interest is the compound's potential use in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed the incorporation of tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate into PROTAC molecules designed to degrade disease-relevant proteins. The study reported promising results in cellular models, with efficient protein degradation observed at low nanomolar concentrations. This approach could open new avenues for targeting previously undruggable proteins.

From a synthetic chemistry perspective, advancements have been made in the scalable production of tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate. A recent patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, as it addresses previous challenges associated with the compound's synthesis.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Current research efforts are focused on understanding its metabolic stability, pharmacokinetic properties, and potential off-target effects. Preliminary data from animal studies suggest good tolerability, but comprehensive toxicological assessments are still underway.

In conclusion, tert-butyl N-2-(3-methoxypyridin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2229562-26-7) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate and potential therapeutic agent continues to be explored, with recent studies highlighting its utility in kinase inhibitor development and targeted protein degradation strategies. As research progresses, this compound may contribute significantly to the development of novel treatments for various diseases.